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Compound of Interest

Compound Name: Cholesterol 24-hydroxylase-IN-1

Cat. No.: B12410387 Get Quote

Technical Support Center: Cholesterol 24-
Hydroxylase-IN-1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing "Cholesterol 24-hydroxylase-IN-1," a potent and selective

inhibitor of the enzyme Cholesterol 24-hydroxylase (CH24H), also known as CYP46A1.

Frequently Asked Questions (FAQs)
Q1: What is Cholesterol 24-hydroxylase-IN-1 and what are its key properties?

Cholesterol 24-hydroxylase-IN-1 is a potent, orally active, and highly selective inhibitor of

Cholesterol 24-hydroxylase (CH24H/CYP46A1).[1][2][3] It has been shown to cross the blood-

brain barrier, making it a valuable tool for in vivo studies of CH24H function in the central

nervous system.[1][2]
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Property Value Reference

IC50 8.5 nM [1][2][3]

CAS Number 1613480-70-8 [1]

Molecular Formula C17H23N5O [1]

Molecular Weight 313.40 [1][4]

Activity
Orally active, Blood-brain

barrier penetrant
[1][2]

Q2: What is the mechanism of action of Cholesterol 24-hydroxylase-IN-1?

Cholesterol 24-hydroxylase-IN-1 functions by directly inhibiting the enzymatic activity of

CH24H. CH24H is a cytochrome P450 enzyme primarily expressed in the brain that catalyzes

the conversion of cholesterol to 24S-hydroxycholesterol (24HC).[5] This conversion is the main

pathway for cholesterol elimination from the brain. By inhibiting CH24H, the inhibitor reduces

the levels of 24HC.

Signaling Pathway of CH24H Inhibition
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Increased Inhibitor Concentration

Decreased Cellular CH24H Activity

Decreased 24HC Production

Lower 24HC Levels in Media/Lysate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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